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The table below summarizes the experimentally determined DMSO solubility data for several lignans from

Schisandra chinensis, as reported in a screening study [1].

Compound Name DMSO Solubility (mM)
Gomisin J 257.43 mM
Tigloylgomisin P 97.17 mM

Gomisin A 48.02 mM

Schisandrin C 21.67 mM

This data demonstrates a range of solubilities. Although Gemisin G itself is not listed, the values for
Gomisin A (48.02 mM) and Schisandrin C (21.67 mM) provide a reasonable benchmark for the solubility

you might expect from a similar lignan structure [1].

Experimental Context and Protocols

The solubility data was obtained under specific experimental conditions. Here are the key methodological

details from the study:
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e Source and Preparation: The lignans, including Tigloylgomisin P, Gomisin A, and others, were
purchased from MedChemExpress. All compounds were initially dissolved in DMSO at a 1 mM stock
concentration for screening purposes [1].

¢ Cell-Based Assay Application: In the functional experiments, the compounds were applied to
Bovine Aortic Endothelial Cells (BAECS) at a final concentration of 1 pM. This was done 90 minutes
before a 6-hour incubation with an inflammatory stimulus (IL-1f) [1]. This protocol confirms that
solutions prepared from DMSO stocks were suitable for cellular assays.

A Practical Workflow for Solubility Estimation

Based on the gathered information, I recommend the following steps to determine a practical starting point

for your work with Gomisin G:

¢ Consult Commercial Suppliers: Check the product information for Gomisin G on chemical supplier
websites like MedChemExpress [2]. They often provide solubility data or recommended stock solution
concentrations.

e Use a Conservative Starting Point: In the absence of specific data, a conservative and common
approach is to prepare a 1-10 mM stock solution in DMSO, which is typically feasible for many
natural products [1].

¢ Perform Empirical Testing: Conduct a simple solubility test by gradually adding a small, measured
amount of DMSO to a known mass of Gomisin G powder until it fully dissolves. This will give you a
practical, experimentally verified maximum solubility for your specific batch.

Pathways and Workflow in Lighan Research

The diagram below summarizes the typical research workflow for studying Schisandra lignans, from

extraction to investigating biological activity, as reflected across the search results [1] [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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